Cas no 60232-11-3 (2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid)

60232-11-3 structure
Product name:2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid
2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid
- 60232-11-3
- DTXSID60975649
- 1H-Indene-5-acetic acid, 2,3-dihydro-alpha-methyl-2-phenyl-
- Acide (phenyl-2' indanyl-5')-2 proponique [French]
- 2,3-Dihydro-alpha-methyl-2-phenyl-1H-indene-5-acetic acid
- Acide (phenyl-2' indanyl-5')-2 proponique
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- Inchi: InChI=1S/C18H18O2/c1-12(18(19)20)14-7-8-15-10-16(11-17(15)9-14)13-5-3-2-4-6-13/h2-9,12,16H,10-11H2,1H3,(H,19,20)
- InChI Key: DWNUMPHHRWTUML-UHFFFAOYSA-N
- SMILES: CC(C1=CC2=C(CC(C2)C3=CC=CC=C3)C=C1)C(=O)O
Computed Properties
- Exact Mass: 266.13074
- Monoisotopic Mass: 266.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid Related Literature
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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